Phthalide-6-carboxylic acid
Overview
Description
Phthalide-6-carboxylic acid is a compound with the CAS Number: 4743-61-7 and a molecular weight of 178.14 . Its IUPAC name is 3-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid .
Synthesis Analysis
Recent advancements in synthetic methodologies of 3-substituted phthalides have been discussed in a review . A four-step strategy for the synthesis of 3-substituted phthalide has been devised by Li and co-workers . The condensation reaction of 3-ethoxyphthalide with diethylmalonate carbanion followed by decarboxylation and hydrolysis gave 3-substituted phthalides .Molecular Structure Analysis
The molecular structure of Phthalide-6-carboxylic acid is characterized by a benzofuran ring with a carboxylic acid group at the 5-position and a ketone group at the 3-position .Chemical Reactions Analysis
Phthalides are vital molecules owing to their fascinating biological activity . They have been used as precursors for the synthesis of natural products and their analogs . Various synthetic methodologies have been developed for the synthesis of racemic and chiral 3-substituted phthalides .Physical And Chemical Properties Analysis
Phthalide-6-carboxylic acid is a white to yellow solid .Scientific Research Applications
Synthesis of Biologically Active Natural Products
Phthalides, including Phthalide-6-carboxylic acid, play a crucial role in the development of important biologically active natural products . They are vital molecules due to their fascinating biological activity . The synthesis of racemic and chiral 3-substituted phthalides, which are essential for the development of newer strategies for the synthesis of phthalide-based or similar molecular architecture, has been a significant focus of recent research .
Precursor for the Synthesis of Natural Products and Their Analogs
3-substituted phthalides, such as Phthalide-6-carboxylic acid, have been used as precursors for the synthesis of natural products and their analogs . This application is particularly important in the pharmaceutical industry, where these compounds can be used to create a wide range of drugs and treatments.
Pd-catalysed C–H Functionalisation of Free Carboxylic Acids
Phthalide-6-carboxylic acid, as a carboxylic acid, can be used in Pd-catalysed C–H functionalisation . This process has drawn significant attention due to the predominance of carboxylic acid moieties in pharmaceuticals and agrochemicals . The versatile role of carboxylic acids in Pd-catalysed proximal and distal C–H activation reactions could be implemented in the pharmaceutical and agrochemical industries .
Organic Synthesis
Phthalide-6-carboxylic acid can be used in various organic synthesis processes . These processes often involve colorimetric and fluorogenic responses, which can be useful in both physiological conditions and food additives .
Safety and Hazards
Future Directions
3-Substituted phthalides, such as Phthalide-6-carboxylic acid, are vital molecules owing to their fascinating biological activity . They have been used as precursors for the synthesis of natural products and their analogs . The development of newer and elegant strategies for the synthesis of phthalide-based or similar molecular architecture with broader substrate scope and higher stereoselectivities is an area of ongoing research .
Mechanism of Action
Target of Action
Phthalide-6-carboxylic acid, like other phthalides, is a vital molecule due to its fascinating biological activity . .
Mode of Action
Phthalides in general are known for their wide range of biological activities, including cardiovascular and cerebrovascular function modulation, actions on the central nervous system, organ protection, anti-cancer, anti-migraine, and anti-inflammation .
Biochemical Pathways
Phthalides are known to have a significant impact on various biological processes .
Result of Action
Phthalides in general are known for their wide range of biological activities .
Action Environment
The physical and chemical attributes of phthalides have a significant impact on their environmental fate, transport, and degradation in different natural settings .
properties
IUPAC Name |
3-oxo-1H-2-benzofuran-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6O4/c10-8(11)5-1-2-6-4-13-9(12)7(6)3-5/h1-3H,4H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUBKPUVOSWVXMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)C(=O)O)C(=O)O1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301235526 |
Source
|
| Record name | 1,3-Dihydro-3-oxo-5-isobenzofurancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301235526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phthalide-6-carboxylic acid | |
CAS RN |
4743-61-7 |
Source
|
| Record name | 1,3-Dihydro-3-oxo-5-isobenzofurancarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4743-61-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Dihydro-3-oxo-5-isobenzofurancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301235526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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